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Compound of Interest

Cobalt, di-mu-
Compound Name:

carbonylhexacarbonyldi-, (Co-Co)

Cat. No.: B139677

Safe Handling and Disposal of Dicobalt
Octacarbonyl

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for handling Cobalt, di-mu-
carbonylhexacarbonyldi-, (Co-Co), also known as dicobalt octacarbonyl. Adherence to these
procedures is critical to ensure personal safety and proper disposal of this hazardous material.

Hazard Identification and Physical Properties

Dicobalt octacarbonyl is a highly toxic, air-sensitive, and flammable solid. It is crucial to be
aware of its hazardous properties before handling.
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Property

Value

Appearance

Orange to dark red crystalline solid[1]

Molecular Formula

Co2(CO)s

Molecular Weight 341.95 g/mol [1]

Melting Point 51-52 °C (decomposes)[1]
Odor Acetone-like[2]

NIOSH REL TWA 0.1 mg/m3 (as Co)[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling dicobalt

octacarbonyl to minimize exposure risk.[1]

Equipment

Specifications

Hand Protection

Nitrile gloves.[3]

Eye Protection

Safety goggles or a face shield in combination

with breathing protection.[2][4]

Respiratory Protection

A/P2 filter respirator for organic vapor and
harmful dust.[4] In case of inadequate

ventilation, wear respiratory protection.[3]

Skin and Body Protection

Protective work clothing.[2][5]

Handling Procedures

Due to its air-sensitivity and toxicity, dicobalt octacarbonyl must be handled with extreme

caution in a controlled environment.[3][6]

Step-by-Step Handling Protocol:

o Work Area Preparation: All manipulations should be performed within a well-ventilated fume

hood or a glove box under an inert atmosphere (nitrogen or argon).[3][6]
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 Inert Atmosphere: Use Schlenk line or dry-box techniques to prevent exposure to air and

moisture.[3]

» Weighing: If possible, weigh the compound under inert conditions in a glove box.[3]

» Avoid Inhalation and Contact: Do not breathe dust, fumes, or vapors.[3] Avoid contact with

skin, eyes, and clothing.[7]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat, drink,

or smoke in the work area.[3][5]

Emergency Procedures

In case of accidental exposure or spill, immediate and appropriate action is crucial.

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air and keep them at
rest in a comfortable breathing position.

Immediately call a poison center or physician.[3]

[8]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[2]

[5]

Eye Contact

Rinse immediately with plenty of water for at
least 15 minutes, including under the eyelids.

Seek immediate medical attention.[8][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Immediately call a poison center or
physician.[3][8]

Spill Response:

o Evacuate: Evacuate all non-essential personnel from the spill area.[5]
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 Isolate: Isolate the spill or leak area for at least 50 meters in all directions for liquids and 25
meters for solids.[8]

o Cleanup: Cover the spill with dry lime, sand, or soda ash.[5] Place the material in a covered
container for disposal.[5]

o Ventilate: Ventilate the area after cleanup is complete.[5]

o Extinguishing Media: For fires, use dry chemical, soda ash, lime, or sand.[5] DO NOT USE
WATER, CO2, OR FOAM as the material may react violently with water.[8]

Disposal Plan

Dicobalt octacarbonyl and its contaminated waste must be disposed of as hazardous waste.
Step-by-Step Disposal Protocol:

» Containerize: Collect all waste material, including contaminated PPE and spill cleanup
materials, in a designated, labeled, and sealed container.[5]

o Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Professional Disposal: Arrange for disposal by a licensed hazardous waste disposal
company. Contact your institution's environmental health and safety department for specific
procedures.[5]

Experimental Protocols and Workflows

Dicobalt octacarbonyl is a key reagent in several important organic reactions. Below are
simplified protocols and workflows for two such reactions.

Pauson-Khand Reaction

The Pauson-Khand reaction is a [2+2+1] cycloaddition that forms a cyclopentenone from an
alkyne, an alkene, and carbon monoxide, mediated by dicobalt octacarbonyl.[4][9]
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Stoichiometric Cobalt-Mediated Reaction with NMO Promotion:

e Under an inert atmosphere, dissolve the alkyne and dicobalt octacarbonyl in anhydrous
dichloromethane.

 Stir at room temperature for 1-2 hours to form the cobalt-alkyne complex.

e Add N-methylmorpholine N-oxide (NMO) portion-wise.

» Monitor the reaction by thin-layer chromatography (TLC).

» Upon completion, quench the reaction by exposing it to air.

« Filter through silica gel to remove cobalt salts and concentrate the filtrate.

 Purify the product by flash column chromatography.
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Pauson-Khand Reaction Workflow
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Caption: Workflow for the stoichiometric Pauson-Khand reaction.
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Nicholas Reaction

The Nicholas reaction involves the reaction of a dicobalt octacarbonyl-stabilized propargylic
cation with a nucleophile.[10]

General Procedure for Intramolecular Nicholas Reaction:

Under an inert atmosphere, dissolve the starting diol in dichloromethane.
e Add dicobalt octacarbonyl and stir until the reaction is complete (monitored by TLC).
o Evaporate the solvent in vacuo.

o Adsorb the crude solid onto silica gel and purify by flash chromatography to isolate the cobalt
complex.

o Re-dissolve the complex in dichloromethane and treat with a Lewis acid (e.g., BF3-Et20) at
low temperature.

e Upon completion of the cyclization, add a mild oxidizer (e.g., NMO) to remove the cobalt.

 Purify the final cyclized product.
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Nicholas Reaction Workflow
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Caption: Workflow for the intramolecular Nicholas reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Cobalt, di-
mu-carbonylhexacarbonyldi-, (Co-Co)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13967 7#personal-protective-equipment-for-handling-
cobalt-di-mu-carbonylhexacarbonyldi-co-co]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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